Cas no 68982-90-1 (N-(3-Carboxy-1-oxopropyl)glycylglycyl-N-(4-nitrophenyl)-L-phenylalaninamide)

• Product Name: N-(3-Carboxy-1-oxopropyl)glycylglycyl-N-(4-nitrophenyl)-L-phenylalaninamide
• CAS No: 68982-90-1
• MF: C₂₃H₂₅N₅O₈
• MW: 499.473305463791
• MDL: MFCD00038721
• CID: 519411
• PubChem ID: 40520303
• Update Time: 2025-07-23

N-(3-Carboxy-1-oxopropyl)glycylglycyl-N-(4-nitrophenyl)-L-phenylalaninamide Chemical and Physical Properties

Names and Identifiers

• L-Phenylalaninamide,N-(3-carboxy-1-oxopropyl)glycylglycyl-N-(4-nitrophenyl)-
• 2,2',4,6,6'-PENTACHLOROBIPHENYL
• Chymotrypsin Substrate I, Colorimetric
• N-Succinyl-Gly-Gly-Phe-p-nitroanilide
• SUC-GLY-GLY-PHE-PNA
• 4-[[2-[[2-[[1-(4-nitroanilino)-1-oxo-3-phenylpropan-2-yl]amino]-2-oxoethyl]amino]-2-oxoethyl]amino]-4-oxobutanoic acid
• EINECS 273-486-7
• Chymotrypsin substrate i,colorimetric
• NS00063667
• N-Succinylglycyl-phenylalanine-4-nitroanilide
• N-(3-Carboxypropionyl)glycylglycyl-N-(p-nitrophenyl)-3-phenyl-L-alaninamide
• SucGly2Phe-4-nitroanilide
• MFCD00038721
• PD166953
• (S)-4-(2-(2-(1-(4-nitrophenylamino)-1-oxo-3-phenylpropan-2-ylamino)-2-oxoethylamino)-2-oxoethylamino)-4-oxobutanoic acid
• N-Suc-Gly-Phe-4-nitroanilide
• L-Phenylalaninamide, N-(3-carboxy-1-oxopropyl)glycylglycyl-N-(4-nitrophenyl)-
• 4-[[2-[[2-[[(2S)-1-(4-nitroanilino)-1-oxo-3-phenylpropan-2-yl]amino]-2-oxoethyl]amino]-2-oxoethyl]amino]-4-oxobutanoic acid
• 68982-90-1
• N-(3-Carboxy-1-oxopropyl)glycylglycyl-N-(4-nitrophenyl)-L-phenylalaninamide
• HY-137186
• (S)-4-((2-((2-((1-((4-Nitrophenyl)amino)-1-oxo-3-phenylpropan-2-yl)amino)-2-oxoethyl)amino)-2-oxoethyl)amino)-4-oxobutanoic Acid; Chymotrypsin Substrate I, Colorimetric
• CFYIUBWVKZQDOG-SFHVURJKSA-N

• MDL： MFCD00038721
• Inchi： 1S/C23H25N5O8/c29-19(10-11-22(32)33)24-13-20(30)25-14-21(31)27-18(12-15-4-2-1-3-5-15)23(34)26-16-6-8-17(9-7-16)28(35)36/h1-9,18H,10-14H2,(H,24,29)(H,25,30)(H,26,34)(H,27,31)(H,32,33)/t18-/m0/s1
• InChI Key： CFYIUBWVKZQDOG-SFHVURJKSA-N
• SMILES： O=C([C@H](CC1C=CC=CC=1)NC(CNC(CNC(CCC(=O)O)=O)=O)=O)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 499.17000
• Monoisotopic Mass: 499.17031277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 17
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 200Ų

Experimental Properties

• PSA: 199.52000
• LogP: 2.12690
• Sensitiveness: Light Sensitive

N-(3-Carboxy-1-oxopropyl)glycylglycyl-N-(4-nitrophenyl)-L-phenylalaninamide Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on N-(3-Carboxy-1-oxopropyl)glycylglycyl-N-(4-nitrophenyl)-L-phenylalaninamide

Introduction to N-(3-Carboxy-1-oxopropyl)glycylglycyl-N-(4-nitrophenyl)-L-phenylalaninamide and Its Applications in Modern Chemical Biology

N-(3-Carboxy-1-oxopropyl)glycylglycyl-N-(4-nitrophenyl)-L-phenylalaninamide (CAS No. 68982-90-1) is a sophisticated peptidomimetic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, exhibits a blend of functionalities that make it a promising candidate for various therapeutic applications. The molecular design incorporates both carboxylic acid and nitrophenyl groups, which are strategically positioned to modulate biological interactions and enhance pharmacological efficacy.

The synthesis of N-(3-Carboxy-1-oxopropyl)glycylglycyl-N-(4-nitrophenyl)-L-phenylalaninamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The incorporation of the 3-carboxy-1-oxopropyl moiety introduces a hydrophilic region, which is beneficial for solubility and interaction with biological targets, while the 4-nitrophenyl group provides a site for further chemical modifications, enabling the development of derivatives with tailored properties.

In recent years, this compound has been extensively studied for its potential role in drug discovery and development. The presence of multiple functional groups allows for diverse interactions with biological systems, making it a valuable tool in the exploration of novel therapeutic strategies. Researchers have been particularly interested in its ability to modulate enzyme activity and receptor binding, which are critical factors in the design of effective drugs.

One of the most compelling aspects of N-(3-Carboxy-1-oxopropyl)glycylglycyl-N-(4-nitrophenyl)-L-phenylalaninamide is its application in the development of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor stability and rapid degradation. The structural features of this compound make it an excellent candidate for creating peptidomimetic analogs that can exhibit enhanced pharmacokinetic properties.

The use of computational modeling and high-throughput screening has further accelerated the discovery process for N-(3-Carboxy-1-oxopropyl)glycylglycyl-N-(4-nitrophenyl)-L-phenylalaninamide derivatives. These approaches allow researchers to predict the binding affinity and specificity of various analogs, thereby facilitating the identification of lead compounds for further optimization. The integration of machine learning algorithms has also enabled the analysis of large datasets, providing insights into the structural determinants of biological activity.

Recent studies have highlighted the potential of this compound in addressing complex diseases such as cancer and neurodegenerative disorders. The ability to interact with specific targets within cellular pathways makes it a versatile tool for developing targeted therapies. For instance, researchers have explored its potential as an inhibitor of protein-protein interactions involved in tumor growth and progression. Additionally, its ability to cross the blood-brain barrier has opened up possibilities for treating neurological conditions.

The development of novel synthetic methodologies has also played a crucial role in expanding the applications of N-(3-Carboxy-1-oxopropyl)glycylglycyl-N-(4-nitrophenyl)-L-phenylalaninamide. Advances in solid-phase synthesis and continuous flow chemistry have enabled the efficient production of complex derivatives, reducing costs and improving scalability. These innovations are particularly important for industrial applications where large quantities of high-purity compounds are required.

The safety and environmental impact of using N-(3-Carboxy-1-oxopropyl)glycylglycyl-N-(4-nitrophenyl)-L-phenylalaninamide in research and industrial settings must also be considered. While this compound does not pose significant health risks under standard laboratory conditions, proper handling procedures should be followed to minimize exposure. Environmental regulations also necessitate responsible disposal practices to prevent contamination.

In conclusion, N-(3-Carboxy-1-oxopropyl)glycylglycyl-N-(4-nitrophenyl)-L-phenylelaninamide represents a significant advancement in peptidomimetic chemistry with broad applications in drug discovery and therapeutic development. Its unique structural features and functional groups make it a versatile tool for modulating biological processes, while ongoing research continues to uncover new possibilities for its use in treating various diseases. As synthetic methodologies continue to evolve, the potential applications of this compound are expected to expand even further.